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Compound of Interest

Compound Name:
(4-Bromophenyl)(2,2-

diethoxyethyl)sulfane

Cat. No.: B1339859 Get Quote

Essential Safety and Handling Guide for (4-
Bromophenyl)(2,2-diethoxyethyl)sulfane
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of (4-Bromophenyl)(2,2-diethoxyethyl)sulfane (CAS No. 96804-05-6). The following

procedures are based on general best practices for handling halogenated organic sulfane

compounds, as a specific Safety Data Sheet (SDS) for this compound was not located in the

available resources. It is imperative to handle this and all laboratory chemicals with the utmost

care and to consult with your institution's Environmental Health and Safety (EHS) department

for site-specific protocols.

Chemical and Physical Properties
A summary of the known properties of (4-Bromophenyl)(2,2-diethoxyethyl)sulfane is

provided below.
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Property Value Source

CAS Number 96804-05-6 [1]

Molecular Formula C₁₂H₁₇BrO₂S [1][2]

Molecular Weight 305.23 g/mol [1][2]

Physical Form Liquid [1]

Storage Conditions 2-8°C in a dry area [1][3]

Boiling Point 344.87°C at 760 mmHg [1]

Personal Protective Equipment (PPE)
Due to the presence of a halogen (bromine) and a sulfane group, a comprehensive approach

to personal protection is required. The following table outlines the recommended PPE for

handling this compound.
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PPE Category Recommended Equipment Rationale & Best Practices

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

vapors. Always use both when

handling the liquid outside of a

certified fume hood.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Provides a barrier against skin

contact. Double-gloving is

recommended for extended

handling periods. Always

check glove manufacturer's

compatibility charts.

Body Protection
Chemical-resistant lab coat or

coveralls.

Protects skin and personal

clothing from contamination.

Ensure cuffs are tucked into

gloves.

Respiratory Protection

Use in a certified chemical

fume hood. If not feasible, a

full-face respirator with organic

vapor and acid gas cartridges

is necessary.

Minimizes inhalation of

potentially harmful vapors.[4]

Foot Protection
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle (4-Bromophenyl)(2,2-diethoxyethyl)sulfane in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[5]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by laying down absorbent, chemical-resistant bench paper.
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Aliquoting and Transfer: Use appropriate, clean glassware. When transferring the liquid, do

so slowly and carefully to avoid splashing.

Heating: If heating is required, use a water bath or heating mantle as opposed to an open

flame.[5]

Post-Handling: After use, tightly seal the container. Clean any contaminated surfaces and

equipment. Properly doff and dispose of or decontaminate PPE.

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.[1][6]

The recommended storage temperature is between 2-8°C.[1][3]

Disposal Plan: Waste Management
As a halogenated organic compound, (4-Bromophenyl)(2,2-diethoxyethyl)sulfane requires

specific disposal procedures. Improper disposal can lead to environmental contamination and

regulatory non-compliance.

Waste Segregation and Collection:

Primary Waste: All solutions and materials containing (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane must be collected in a designated "Halogenated Organic Waste"

container.[5][7] Do not mix with non-halogenated waste streams.[8][9]

Contaminated Materials: Any disposable items that come into contact with the compound,

such as gloves, bench paper, and pipette tips, should also be disposed of in the halogenated

waste container or as solid hazardous waste, following your institution's guidelines.

Disposal Procedure:

Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list all

components, including "(4-Bromophenyl)(2,2-diethoxyethyl)sulfane".[7][8]
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Storage of Waste: Keep the waste container tightly sealed and stored in a designated

satellite accumulation area within the laboratory.[6][9]

Pickup and Disposal: Arrange for hazardous waste pickup through your institution's EHS

department. Do not pour this chemical down the drain.[5][8]

Emergency Procedures
Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal as halogenated waste.[8] For larger spills,

evacuate the area and contact your institution's emergency response team.[8]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.

Workflow for Handling and Disposal of (4-Bromophenyl)(2,2-diethoxyethyl)sulfane
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Caption: Workflow for the safe handling and disposal of (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1339859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

